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Compound of Interest

Compound Name: MMT3-72
Cat. No.: B12368558
Get Quote
. J

MMT3-72 Technical Support Center

This technical support center provides researchers, scientists, and drug development
professionals with essential information regarding the stability and storage of MMT3-72.

Frequently Asked Questions (FAQs)
Q1: What are the recommended long-term storage conditions for MMT3-72 solid powder?

For long-term stability, MMT3-72 in its solid form should be stored at -20°C for up to 12 months
or at 4°C for up to 6 months.[1]

Q2: How should | store MMT3-72 once it is dissolved in a solvent?

MMT3-72 solutions can be stored at -80°C or -20°C for up to 6 months.[1] To minimize freeze-
thaw cycles, it is recommended to aliquot the solution into single-use volumes.

Q3: What is the recommended solvent for reconstituting MMT3-727?

MMT3-72 can be dissolved in DMSO to prepare a stock solution, for example, at a
concentration of 10 mM.[1] For cell-based assays, ensure the final concentration of DMSO is
not detrimental to the cells.
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Q4: Is MMT3-72 sensitive to light?

While specific photostability data for MMT3-72 is not readily available, it is good laboratory
practice to protect all research compounds from prolonged light exposure. Store solutions in
amber vials or tubes wrapped in foil.

Troubleshooting Guide

Issue Potential Cause Recommended Solution

- Verify that the compound has
been stored according to the
recommended conditions (see
Reduced or no activity of the Improper storage leading to tables below).- Use a fresh vial
compound in experiments. degradation. of the compound if degradation
is suspected.- Perform a
quality control check, if

possible.

- Gently warm the solution to
37°C and vortex to redissolve
the precipitate.- If precipitation
- ) persists, consider preparing a
S ) Poor solubility or solution )
Precipitation observed in the ) - N fresh, lower concentration
] ) instability at a specific ] ]
stock solution upon thawing. ) stock solution.- Centrifuge the
concentration or temperature. . o
vial to pellet the precipitate and
use the supernatant, noting the
potential for inaccurate

concentration.

- Ensure consistent storage
and handling procedures for all

. ) aliquots and batches.- Aliquot
Inconsistent experimental o . ] o
) Variation in compound stability ~ stock solutions to minimize
results between different ) )
or handling. freeze-thaw cycles.- Qualify
batches.
each new batch of the

compound before use in

critical experiments.
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Storage Condition Summary

Solid MMT3-72 Powder

Storage Temperature Duration
-20°C 12 Months
4°C 6 Months

MMT3-72 in Solvent

Storage Temperature Duration
-80°C 6 Months
-20°C 6 Months

Data sourced from ProbeChem's product information page.[1]

Experimental Protocols

Protocol for Reconstitution of MMT3-72

Preparation: Before opening, bring the vial of MMT3-72 powder to room temperature to
prevent moisture condensation.

e Solvent Addition: Add the calculated volume of DMSO to the vial to achieve the desired stock
concentration (e.g., 10 mM).

» Dissolution: Vortex the vial until the powder is completely dissolved. Gentle warming to 37°C
can aid in dissolution.

» Aliquoting and Storage: Aliquot the stock solution into single-use, light-protected vials. Store
immediately at -80°C or -20°C.

MMT3-72 Mechanism of Action and Activation
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MMT3-72 is designed as a gastrointestinal locally-activating Janus kinase (JAK) inhibitor. In the
colon, it is converted by bacterial azoreductases into its active metabolite, MMT3-72-M2, which
is a potent inhibitor of JAK1, JAK2, and TYK2.

MMT3-72 (Prodrug) i vat ibi JAK/STAT Pathway Inhibition

Click to download full resolution via product page

Caption: Activation pathway of the MMT3-72 prodrug.

Experimental Workflow for Preparing MMT3-72 for In Vitro Assays
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Expetiiment

Thaw one aliquot

Dilute to working concentration
in appropriate assay buffer

'

Add to cell culture or assay plate

Cncubate for desired time)

Analyze results

Click to download full resolution via product page

Caption: Workflow for preparing MMT3-72 for experiments.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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